Cas no 303-43-5 (Cholesteryl oleate)

• Product Name: Cholesteryl oleate
• CAS No: 303-43-5
• MF: C₄₅H₇₈O₂
• MW: 651.099634647369
• MDL: MFCD00003645
• CID: 36760
• PubChem ID: 24893143
• Update Time: 2025-07-21

Cholesteryl oleate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl oleate
• 3beta-Hydroxy-5-cholestene 3-oleate
• 5-Cholesten-3beta-ol 3-oleate
• Cholesteryl cis-9-octadecenoate
• Oleic acid cholesteryl ester
• Cholesterol Oleate
• Cholest-5-en-3-yl 9-octadecenoate
• CHOLESTERYL OLEATE(RG)
• 3β-Hydroxy-5-chole
• 5-Cholesten-3β-ol 3-oleate
• Cholestereyl oleate
• Cholesteroyl-oleate
• CHOLESTERYL OCTADECENOATE
• cholestreyloleate
• octadec-9-enoic acid 17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl ester
• Oleic Acid Cholesterol Ester
• O-oleoyl-cholesterol
• 3β-Hydroxy-5-cholestene 3-oleate
• Cholest-5-en-3-ol (3.beta.)-, (9Z)-9-octadecenoate
• FT-0623761
• FT-0623749
• 3
• A-Hydroxy-5-cholestene 3-oleate,5-Cholesten-3
• A-ol 3-oleate,Cholesteryl cis-9-octadecenoate,Oleic acid cholesteryl ester
• SY059899

• MDL： MFCD00003645
• Inchi： 1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3
• InChI Key： RJECHNNFRHZQKU-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC=CCCCCCCCC)=O)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21
• BRN： 2343071

Computed Properties

• Exact Mass: 650.60000
• Monoisotopic Mass: 650.600182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 22
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 16.6

Experimental Properties

• Color/Form: Not available
• Density: 0.9287 (rough estimate)
• Melting Point: 44-47 °C (lit.)
• Boiling Point: 617.95°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: -20 ° (C=2, THF)
• Solubility: chloroform: 0.1 g/mL, clear, colorless
• PSA: 26.30000
• LogP: 13.97710
• Solubility: Not available
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Cholesteryl oleate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholesteryl oleate

Cholesteryl oleate (CAS No. 303-43-5): Applications and Recent Research Developments

Cholesteryl oleate, a compound with the chemical name cholesteryl oleate and the CAS number CAS No. 303-43-5, is a significant molecule in the field of pharmaceuticals, cosmetics, and material science. This compound, derived from cholesterol and oleic acid, has garnered considerable attention due to its unique chemical properties and versatile applications. The structure of cholesteryl oleate consists of a cholesterol moiety linked to an oleic acid chain, which endows it with both hydrophobic and hydrophilic characteristics, making it an excellent candidate for various formulations.

The primary application of cholesteryl oleate lies in its use as an emulsifier and stabilizer in pharmaceutical formulations. Its ability to form stable micelles and liposomes has made it a preferred choice for drug delivery systems. Recent studies have highlighted its role in enhancing the bioavailability of poorly water-soluble drugs, thereby improving therapeutic efficacy. For instance, research published in the journal Advanced Drug Delivery Reviews demonstrates that incorporating cholesteryl oleate into nanocarriers significantly improves the absorption rates of hydrophobic medications.

In addition to its pharmaceutical applications, cholesteryl oleate is widely used in the cosmetics industry. Its emollient properties make it an effective ingredient in skincare products, where it helps to soften and smooth the skin. A study published in the Journal of Cosmetic Science indicates that creams containing cholesteryl oleate exhibit enhanced penetration and hydration effects compared to those without this compound. This has led to its incorporation into high-end moisturizers and anti-aging formulations.

The material science applications of cholesteryl oleate are also noteworthy. Its unique crystalline structure allows it to be used as a component in optical materials, such as polarizers and waveguides. Research published in the journal Nanotechnology Letters explores its potential in developing novel photonic devices. The ability of CAS No. 303-43-5, as it is often referred to, to self-assemble into ordered structures makes it a promising candidate for advanced technological applications.

Recent advancements in synthetic chemistry have further expanded the utility of cholesteryl oleate. Researchers have developed novel methods for its large-scale production, which has reduced costs and improved availability. These innovations have opened up new avenues for research and development across multiple industries. For example, a study published in the Tetrahedron Journal details a catalytic process that efficiently converts cholesterol derivatives into high-purity CAS No. 303-43-5, paving the way for industrial-scale applications.

The biodegradability and environmental impact of cholesteryl oleate are also subjects of ongoing research. Studies have shown that this compound degrades relatively quickly under aerobic conditions, making it an environmentally friendly alternative to synthetic emulsifiers. This finding is particularly significant in industries where sustainability is a key concern. A report by the European Chemicals Agency (ECHA) highlights the eco-friendly nature of compounds like CAS No. 303-43-5, which could influence future regulatory policies.

The role of cholesteryl oleate in drug delivery systems continues to be a focal point of research. Emerging evidence suggests that its ability to form stable lipid nanoparticles can be leveraged for targeted drug delivery, reducing side effects while maximizing therapeutic benefits. A groundbreaking study published in the journal Nature Biotechnology demonstrates that lipid nanoparticles formulated with cholesteryl oleate can effectively deliver anticancer drugs directly to tumor sites, significantly improving treatment outcomes.

The versatility of cholesteryl oleate extends to its use as a dietary supplement as well. Some studies suggest that it may have beneficial effects on lipid metabolism and cardiovascular health due to its structural similarity to natural sterols found in foods like nuts and seeds. While more research is needed to fully understand these potential health benefits, preliminary findings are encouraging.

In conclusion, cholesteryl oleate (CAS No. 303-43-5) is a multifaceted compound with extensive applications across pharmaceuticals, cosmetics, material science, and beyond. Its unique properties make it an invaluable ingredient for enhancing drug delivery systems, improving skincare products, developing advanced materials, and contributing to sustainable industrial practices. As research continues to uncover new uses for this compound, its significance is likely to grow even further.